N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide

• IUPAC Name: N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C16H13N3O3S/c1-9-8-12(22-19-9)15(21)18-16-17-13(14(23-16)10(2)20)11-6-4-3-5-7-11/h3-8H,1-2H3,(H,17,18,21)
• InChI Key: ZLFMGZYOIJZVAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=NC(=C(S2)C(=O)C)C3=CC=CC=C3
• Molecular Formula: C16H13N3O3S
• Molecular Weight: 327.4 g/mol

Description

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide (NAPTOC) is a synthetic compound with various applications in scientific research. It is a small molecule that can be used as a substrate for enzymes, as an inhibitor of enzymes, and as an agonist or antagonist of receptors. NAPTOC has been studied for its potential use in drug development, as a therapeutic agent, and as a diagnostic tool.

Scientific Research Applications

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide has been used in a variety of scientific research applications, including drug development, drug delivery, and drug screening. It has also been studied for its potential use as a therapeutic agent and as a diagnostic tool. This compound has been used to study the structure and function of proteins, enzymes, and receptors, as well as to investigate the mechanisms of drug action.

Mechanism of Action

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide acts as an agonist or antagonist of various receptors, depending on its concentration. It binds to receptor sites and modulates the activity of the receptor, resulting in changes in the activity of the target protein or enzyme. This compound can also act as a substrate for enzymes, resulting in the formation of a new compound.
Biochemical and Physiological Effects
This compound has been studied for its potential use as a therapeutic agent and as a diagnostic tool. It has been shown to have various biochemical and physiological effects, including the inhibition of enzymes, the stimulation of cell proliferation, the inhibition of apoptosis, and the modulation of signal transduction pathways.

Advantages and Limitations for Lab Experiments

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide is a small molecule that can be easily synthesized in the laboratory and is relatively inexpensive. It is also relatively stable, making it suitable for use in a variety of laboratory experiments. However, this compound has a relatively short half-life, making it unsuitable for long-term experiments.

Future Directions

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide has potential applications in drug development, drug delivery, and drug screening. It could also be used to study the structure and function of proteins, enzymes, and receptors, as well as to investigate the mechanisms of drug action. Additionally, this compound could be used to develop new therapeutic agents and diagnostic tools. Finally, this compound could be used to study the biochemical and physiological effects of drugs on cells and tissues.

Synthesis Methods

N-(5-acetyl-4-phenyl-1,3-thiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide can be synthesized by a variety of methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the use of reagents and catalysts to form the desired compound. Enzymatic synthesis involves the use of enzymes to catalyze the formation of the desired compound.